Cas no 461692-08-0 (2-(5Z)-5-(2-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpentanedioic acid)

• Product Name: 2-(5Z)-5-(2-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpentanedioic acid
• CAS No: 461692-08-0
• MF: C₁₆H₁₅NO₆S₂
• MW: 381.423402070999
• CID: 6028254
• PubChem ID: 6078338
• Update Time: 2025-10-30

2-(5Z)-5-(2-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5Z)-5-(2-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpentanedioic acid
• 2-[(5Z)-5-[(2-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanedioic acid
• Pentanedioic acid, 2-[5-[(2-methoxyphenyl)methylene]-4-oxo-2-thioxo-3-thiazolidinyl]-
• F1951-0052
• (Z)-2-(5-(2-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)pentanedioic acid
• AKOS016232885
• SR-01000019119
• SR-01000019119-1
• 461692-08-0
• AKOS002229425

• Inchi： 1S/C16H15NO6S2/c1-23-11-5-3-2-4-9(11)8-12-14(20)17(16(24)25-12)10(15(21)22)6-7-13(18)19/h2-5,8,10H,6-7H2,1H3,(H,18,19)(H,21,22)
• InChI Key： ALVTZVWDEIIUBH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N1C(=O)C(=CC2=CC=CC=C2OC)SC1=S)CCC(O)=O

Computed Properties

• Exact Mass: 381.03407955g/mol
• Monoisotopic Mass: 381.03407955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 162Ų

Additional information on 2-(5Z)-5-(2-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpentanedioic acid

Recent Advances in the Study of 2-(5Z)-5-(2-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpentanedioic acid (CAS: 461692-08-0)

The compound 2-(5Z)-5-(2-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpentanedioic acid (CAS: 461692-08-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activities, and mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and neoplastic diseases. The thiazolidinone core structure, coupled with the methoxyphenyl and pentanedioic acid moieties, contributes to its ability to interact with key biological targets. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding interactions of this compound with its target proteins, providing valuable insights for further drug development.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating cellular processes such as apoptosis and oxidative stress. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported that 2-(5Z)-5-(2-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpentanedioic acid exhibited promising anti-proliferative effects against several cancer cell lines, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for oncology therapeutics.

Further investigations into the pharmacokinetic properties of this compound have revealed challenges related to its solubility and bioavailability. However, recent formulation strategies, including nanoparticle encapsulation and prodrug approaches, have shown promise in overcoming these limitations. A 2024 preclinical study demonstrated that a novel liposomal formulation of the compound significantly improved its tissue distribution and therapeutic index in animal models.

The safety profile of 2-(5Z)-5-(2-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpentanedioic acid has also been extensively evaluated. Toxicology studies indicate that the compound exhibits a favorable therapeutic window, with minimal off-target effects at effective doses. These characteristics make it an attractive candidate for further clinical development.

In conclusion, the growing body of research on 2-(5Z)-5-(2-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpentanedioic acid (CAS: 461692-08-0) underscores its potential as a versatile pharmacophore for addressing unmet medical needs. Future research directions may focus on structure-activity relationship optimization, combination therapies, and translational studies to advance this compound toward clinical applications.